3-Iodo-1-methyl-4,5-dihydropyrido[1,2-a][1,3]diazepine-2,7(1H,3H)-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 3-Iodo-1-methyl-4,5-dihydropyrido[1,2-a][1,3]diazepine-2,7(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Iodo-1-methyl-4,5-dihydropyrido[1,2-a][1,3]diazepine-2,7(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C10H11IN2O2 |
|---|---|
Molecular Weight |
318.11 g/mol |
IUPAC Name |
3-iodo-1-methyl-4,5-dihydro-3H-pyrido[1,2-a][1,3]diazepine-2,7-dione |
InChI |
InChI=1S/C10H11IN2O2/c1-12-8-3-2-4-9(14)13(8)6-5-7(11)10(12)15/h2-4,7H,5-6H2,1H3 |
InChI Key |
WTRRPYDPIOXDHJ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=CC=CC(=O)N2CCC(C1=O)I |
Origin of Product |
United States |
Biological Activity
3-Iodo-1-methyl-4,5-dihydropyrido[1,2-a][1,3]diazepine-2,7(1H,3H)-dione is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including pharmacological effects and mechanisms of action, supported by relevant research findings and data.
- Molecular Formula : C10H11IN2O2
- Molar Mass : 318.11 g/mol
- CAS Number : 2222856-69-9
- Density : 1.86 g/cm³ (predicted)
- Boiling Point : 541.6 °C (predicted)
- pKa : -2.77 (predicted) .
Biological Activity Overview
Research indicates that compounds within the pyrido[1,2-a][1,3]diazepine family exhibit various biological activities, including:
- Antiviral Activity : Related compounds have shown effectiveness against HIV and other viral infections through mechanisms that inhibit viral replication and assembly .
- Anticancer Properties : Some derivatives have demonstrated cytotoxic effects on cancer cell lines, indicating potential for development as anticancer agents .
- Neuropharmacological Effects : The structure suggests possible interactions with neurotransmitter systems, potentially affecting mood and cognition .
The biological activity of 3-Iodo-1-methyl-4,5-dihydropyrido[1,2-a][1,3]diazepine-2,7(1H,3H)-dione can be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : Compounds in this class may inhibit key enzymes involved in viral replication and cancer cell metabolism.
- Receptor Modulation : Interaction with neurotransmitter receptors could lead to psychotropic effects or modulation of pain pathways .
Anticancer Research
Research on related compounds has shown significant cytotoxicity against various cancer cell lines. For instance:
- A compound with a similar structure exhibited an IC50 value of 31.25 μg/mL against Mycobacterium bovis BCG .
- Other studies have indicated that modifications to the diazepine structure can enhance anticancer activity through improved cell permeability and target specificity .
Data Tables
| Property | Value |
|---|---|
| Molecular Formula | C10H11IN2O2 |
| Molar Mass | 318.11 g/mol |
| Density | 1.86 g/cm³ (predicted) |
| Boiling Point | 541.6 °C (predicted) |
| pKa | -2.77 (predicted) |
| Biological Activity | Observations |
|---|---|
| Antiviral | Effective against HIV |
| Anticancer | Cytotoxic to cancer cells |
| Neuropharmacological | Potential mood modulation |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
